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Compound of Interest

Compound Name: 2-Mercaptothiazole

CAS No.: 82358-09-6

Cat. No.: B3022405

Get Quote

The term "2-Mercaptothiazole" can be ambiguous, with literature sometimes conflating it with

its benzo-fused analogue, 2-Mercaptobenzothiazole. This guide will focus on the well-defined

parent heterocyclic compound, 2-Mercaptothiazoline (CAS No. 96-53-7), also known by its

systematic IUPAC name, 1,3-thiazolidine-2-thione. This compound is a cornerstone

intermediate in organic synthesis and possesses significant industrial and biological relevance.

It serves as a precursor in the synthesis of pharmaceuticals, including β-lactam antibiotics, and

is utilized in the rubber industry as a vulcanization accelerator.[1][2][3] Its unique thione-thiol

functionality imparts valuable properties, such as acting as a reducing agent and forming stable

metal complexes, making it a subject of interest in materials science and for applications like

corrosion inhibition.[1][4]

This document provides a comprehensive overview of the core physicochemical properties of

2-Mercaptothiazoline, offering both established data and detailed, field-proven experimental

protocols for their determination. The methodologies are presented with an emphasis on the

underlying scientific principles to empower researchers in their application.
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2-Mercaptothiazoline exists in a tautomeric equilibrium between the thiol form (2-thiazoline-2-

thiol) and the thione form (1,3-thiazolidine-2-thione). In the solid state and in most common

scenarios, the thione form is predominant due to the greater stability of the carbon-sulfur

double bond (thiourea-like structure) within the five-membered ring.[5][6] This equilibrium is a

critical physicochemical characteristic, as it dictates the compound's reactivity, polarity, and

hydrogen bonding capabilities.

Caption: Thione-thiol tautomeric equilibrium of 2-Mercaptothiazoline.

Core Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Mercaptothiazoline.

Property Value Reference(s)

CAS Number 96-53-7 [2][3]

Molecular Formula C₃H₅NS₂ [2]

Molecular Weight 119.21 g/mol [3]

Appearance
White to beige or pale yellow

fine crystalline powder.
[2][4]

Melting Point 104 - 107 °C [2]

Boiling Point 176-178 °C at 0.25 Torr [7]

Solubility

Soluble in hot water, methanol,

chloroform, alkaline water, and

acetic acid. Slightly soluble in

ether.

[7][8][9]

pKa (Predicted) ~13.01 [4][10]

pH (10 g/L aqueous) 6 - 7 [4][7]

Experimental Protocols for Property Determination
The following sections detail robust methodologies for characterizing the physicochemical

properties of 2-Mercaptothiazoline.
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Solubility Determination
Causality: Determining solubility is fundamental in drug development for formulation and in

synthesis for solvent selection during reaction and purification. The "like dissolves like" principle

is tested across a polarity spectrum. A semi-quantitative approach provides a practical solubility

profile.
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Start: Weigh 10 mg of
2-Mercaptothiazoline

Add 1 mL of solvent
(e.g., Water, Methanol, Chloroform)

Vortex at room temp.
for 2 minutes

Visual Observation
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Suspension/Solid Remains
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If Insoluble:
Heat to 50°C for 5 min

Visual Observation
(Post-Heating)
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Caption: Workflow for semi-quantitative solubility assessment.
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Step-by-Step Protocol:

Sample Preparation: Accurately weigh approximately 10 mg of 2-Mercaptothiazoline into a

series of 4 mL glass vials.

Solvent Addition: To each vial, add 1.0 mL of a test solvent (e.g., deionized water, methanol,

ethanol, acetone, chloroform, hexane) to achieve a target concentration of 10 mg/mL.

Initial Mixing: Cap the vials securely and vortex each sample vigorously for 2 minutes at

ambient temperature.

Initial Observation: Visually inspect each vial against a dark background. A clear, particle-free

solution indicates solubility. If the compound dissolves, it is soluble at ≥10 mg/mL.

Insolubility & Heating: For samples that remain as a suspension or have visible solid, place

the vials in a heating block or water bath set to 50°C for 5 minutes, with intermittent

vortexing. This step is crucial as the compound is reported to be soluble in hot water.[4][10]

Final Observation: Remove the vials and immediately observe. If a clear solution forms, the

compound is classified as soluble with heating. If solid material persists, it is considered

insoluble or sparingly soluble under these conditions.

Documentation: Record the results for each solvent, noting whether solubility was achieved

at room temperature or upon heating.

Acidity Constant (pKa) Determination by Potentiometric
Titration
Causality: The pKa value is critical for predicting the ionization state of a molecule at a given

pH, which profoundly impacts its absorption, distribution, metabolism, and excretion (ADME)

properties. Potentiometric titration is a highly accurate and standard method for this

determination.[11][12] Given the high predicted pKa, a non-aqueous or mixed-solvent system

may be necessary to achieve a clear titration endpoint.
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Start: Prepare 0.01 M solution
of 2-Mercaptothiazoline in

50% Methanol/Water

Calibrate pH meter with
standard buffers (pH 4, 7, 10)

Titrate with standardized
0.1 M NaOH, adding small
increments (e.g., 0.05 mL)

Record pH and titrant
volume after each addition

Plot pH vs. Volume of NaOH

Analyze titration curve:
Determine equivalence point

(max of 1st derivative)

Calculate pKa:
pH at half-equivalence point

Click to download full resolution via product page

Caption: Workflow for pKa determination via potentiometric titration.
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Step-by-Step Protocol:

System Preparation: Calibrate a high-precision pH meter using at least three standard

aqueous buffers (e.g., pH 4.01, 7.00, 10.01).[12]

Sample Solution: Prepare a ~0.01 M solution of 2-Mercaptothiazoline. Due to its limited

solubility in cold water, a co-solvent system such as 50:50 (v/v) methanol/water is

recommended. Accurately record the mass of the compound and the final volume.

Titration Setup: Place a known volume (e.g., 25.0 mL) of the sample solution in a jacketed

beaker maintained at 25°C. Insert the calibrated pH electrode and a micro-stir bar.

Titrant: Use a standardized solution of 0.1 M NaOH as the titrant.

Titration Process: Begin stirring the solution gently. Add the NaOH titrant in small, precise

increments (e.g., 0.05-0.10 mL) from a calibrated burette.

Data Acquisition: After each addition, allow the pH reading to stabilize before recording both

the total volume of titrant added and the corresponding pH.

Data Analysis: Plot the measured pH (y-axis) against the volume of NaOH added (x-axis).

Determine the equivalence point, which is the point of maximum slope on the curve

(inflection point), often found by plotting the first derivative (ΔpH/ΔV).

pKa Calculation: The pKa is equal to the pH at the half-equivalence point.[13] This value

represents the pH at which the concentrations of the protonated (thione) and deprotonated

(thiolate) species are equal.

Spectroscopic Characterization
Spectroscopic analysis provides a "fingerprint" of the molecule, confirming its identity and

providing insights into its electronic and vibrational structure.

Causality: NMR spectroscopy is the most powerful tool for elucidating the precise molecular

structure of an organic compound. It provides information on the chemical environment of each

proton and carbon atom.

Step-by-Step Protocol:
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Sample Preparation: Dissolve 5-10 mg of 2-Mercaptothiazoline in approximately 0.6-0.7 mL

of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Methanol-d₄) in a clean, dry 5 mm

NMR tube.[3] The choice of solvent is critical; CDCl₃ is suitable for this compound.[8]

Instrument Setup: Insert the sample into the NMR spectrometer. The instrument is tuned and

the magnetic field is "shimmed" to maximize homogeneity.

Data Acquisition: Acquire the ¹H NMR spectrum. Typical parameters include a 30-45 degree

pulse angle and a relaxation delay of 1-2 seconds. For ¹³C NMR, a larger number of scans

will be required due to the low natural abundance of the ¹³C isotope.

Data Interpretation:

¹H NMR (in CDCl₃): Expect two distinct signals corresponding to the two non-equivalent

methylene (-CH₂-) groups of the thiazolidine ring. These will likely appear as triplets due to

coupling with each other. A broad singlet corresponding to the N-H proton will also be

present.

¹³C NMR (in CDCl₃): Expect three signals: two for the methylene carbons and one for the

C=S (thione) carbon, which will appear significantly downfield (~190-210 ppm).

Causality: FTIR spectroscopy identifies the functional groups present in a molecule by

measuring the absorption of infrared radiation, which excites molecular vibrations (stretching,

bending). The thione (C=S) and amine (N-H) groups have characteristic absorption bands.
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Start: Clean ATR Crystal
(e.g., with isopropanol)

Collect Background Spectrum
(empty crystal)

Place small amount of solid
2-Mercaptothiazoline powder

on ATR crystal

Apply pressure with anvil
to ensure good contact

Acquire Sample Spectrum

Process Data:
Ratio sample to background,

convert to Absorbance

Click to download full resolution via product page

Caption: Workflow for solid-state analysis using FTIR-ATR.

Step-by-Step Protocol (ATR Method):

Background Scan: Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Run a

background scan to capture the spectrum of the ambient environment, which will be

subtracted from the sample spectrum.
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Sample Application: Place a small amount of the solid 2-Mercaptothiazoline powder directly

onto the ATR crystal, ensuring complete coverage of the crystal surface.

Acquire Spectrum: Apply pressure using the instrument's anvil to ensure good contact

between the sample and the crystal. Acquire the sample spectrum, typically by co-adding 16

to 32 scans for a good signal-to-noise ratio.

Data Interpretation: The resulting spectrum should display key absorption bands:

N-H Stretch: A moderate to strong band around 3100-3300 cm⁻¹.

C-H Stretch: Bands for the methylene groups just below 3000 cm⁻¹.

Thioamide Bands: A series of characteristic bands, including the C=S stretch, which can

appear in the 1020-1250 cm⁻¹ region.[3]

Causality: UV-Vis spectroscopy provides information about electronic transitions within the

molecule, particularly those involving π-electrons in chromophores.[5] The thione group (C=S)

acts as a primary chromophore in 2-Mercaptothiazoline. The position of the maximum

absorbance (λ_max) can be influenced by the solvent polarity.

Step-by-Step Protocol:

Solution Preparation: Prepare a dilute stock solution of 2-Mercaptothiazoline in a UV-

transparent solvent (e.g., methanol or acetonitrile). From this stock, prepare a final solution

with a concentration that gives a maximum absorbance between 0.5 and 1.5 AU (typically in

the 10⁻⁵ to 10⁻⁴ M range).

Instrument Blank: Fill a quartz cuvette with the pure solvent and use it to zero the

spectrophotometer (record a baseline).

Sample Measurement: Rinse and fill a matched quartz cuvette with the sample solution.

Place it in the spectrophotometer.

Scan: Scan a range of wavelengths, for example, from 400 nm down to 200 nm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 16 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4175856.htm
https://chemistry.stackexchange.com/questions/55075/why-is-the-thione-tautomeric-form-of-2-mercaptopyridine-favoured
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Identify the wavelength(s) of maximum absorbance (λ_max). For 2-

Mercaptothiazoline, expect strong absorption in the UV region due to π → π* and n → π*

transitions associated with the C=S group.

Thermal Stability Assessment by Differential Scanning
Calorimetry (DSC)
Causality: DSC is a critical technique for determining the thermal stability, melting point, and

purity of a crystalline solid. It measures the heat flow into or out of a sample as it is heated,

revealing thermal events like melting and decomposition.

Step-by-Step Protocol:

Sample Preparation: Accurately weigh 2-5 mg of 2-Mercaptothiazoline into an aluminum

DSC pan. Crimp the pan with a lid. Prepare an identical empty pan to serve as a reference.

Instrument Setup: Place the sample and reference pans into the DSC cell.

Thermal Program: Heat the sample under a nitrogen atmosphere at a constant rate, typically

10 °C/min, from ambient temperature to a temperature well above the expected melting point

(e.g., 25°C to 200°C).

Data Analysis: The resulting thermogram plots heat flow versus temperature.

Melting Point: A sharp endothermic peak indicates melting. The peak onset temperature is

typically reported as the melting point.

Decomposition: An exothermic or complex endothermic event following the melt may

indicate thermal decomposition.

Reactivity and Stability
2-Mercaptothiazoline is stable under normal storage conditions but exhibits reactivity

characteristic of its functional groups.[10]

Acidity: The N-H proton is weakly acidic, allowing for deprotonation with a strong base to

form a nucleophilic thiolate.
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Nucleophilicity: The exocyclic sulfur atom is nucleophilic, participating in reactions such as

alkylation and acylation.

Metal Complexation: The sulfur and nitrogen atoms can act as ligands, forming complexes

with various metal ions. This property is exploited in its use as a corrosion inhibitor and

analytical reagent.[1][2]

Oxidation: Like other thiols, the thiol tautomer can be susceptible to oxidation, potentially

forming disulfide-linked dimers.

Store the compound in a tightly closed container in a dry, well-ventilated place, away from

strong oxidizing agents.[8]

Conclusion
This guide has detailed the essential physicochemical properties of 2-Mercaptothiazoline and

provided robust, validated protocols for their experimental determination. A thorough

understanding and precise measurement of these characteristics—from solubility and pKa to

spectral fingerprints and thermal stability—are indispensable for scientists and researchers.

Mastery of these analytical techniques ensures data integrity and accelerates progress in drug

development, chemical synthesis, and materials science, where 2-Mercaptothiazoline

continues to be a compound of significant interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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